Cas no 887582-98-1 (Tert-Butyl 4-(((pyridin-4-ylmethyl)amino)methyl)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-(((pyridin-4-ylmethyl)amino)methyl)piperidine-1-carboxylate
• CAS No: 887582-98-1
• MF: C₁₇H₂₇N₃O₂
• MW: 305.415184259415
• MDL: MFCD07785980
• CID: 2169279
• Update Time: 2025-06-14

Tert-Butyl 4-(((pyridin-4-ylmethyl)amino)methyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-(((pyridin-4-ylmethyl)amino)methyl)piperidine-1-carboxylate
• tert-Butyl 4-({[(pyridin-4-yl)methyl]amino}methyl)piperidine-1-carboxylate
• Tert-Butyl 4-(((pyridin-4-ylmethyl)amino)methyl)piperidine-1-carboxylate

• MDL： MFCD07785980
• Inchi： 1S/C17H27N3O2/c1-17(2,3)22-16(21)20-10-6-15(7-11-20)13-19-12-14-4-8-18-9-5-14/h4-5,8-9,15,19H,6-7,10-13H2,1-3H3
• InChI Key： CPHPNADEGHXIKB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CNCC2C=CN=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 340
• Topological Polar Surface Area: 54.5

Additional information on Tert-Butyl 4-(((pyridin-4-ylmethyl)amino)methyl)piperidine-1-carboxylate

Comprehensive Overview of Tert-Butyl 4-(((pyridin-4-ylmethyl)amino)methyl)piperidine-1-carboxylate (CAS No. 887582-98-1)

Tert-Butyl 4-(((pyridin-4-ylmethyl)amino)methyl)piperidine-1-carboxylate (CAS No. 887582-98-1) is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a key intermediate in the synthesis of various biologically active molecules. Its unique structure, featuring a piperidine core and a pyridinylmethyl moiety, makes it a versatile building block for drug discovery and development.

The compound's CAS number 887582-98-1 is a critical identifier for researchers and manufacturers, ensuring precise communication and documentation in scientific literature and regulatory submissions. The tert-butyl group in the molecule provides steric protection, enhancing the stability of the compound during synthetic processes. This attribute is particularly valuable in the development of protease inhibitors and kinase inhibitors, which are currently hot topics in the pharmaceutical industry due to their potential in treating diseases like cancer and viral infections.

In recent years, the demand for piperidine derivatives has surged, driven by their widespread applications in drug design. Tert-Butyl 4-(((pyridin-4-ylmethyl)amino)methyl)piperidine-1-carboxylate is no exception. Its pyridine ring contributes to the compound's ability to interact with biological targets, such as enzymes and receptors, making it a valuable scaffold for structure-activity relationship (SAR) studies. Researchers are particularly interested in how modifications to the pyridin-4-ylmethyl group can influence the compound's binding affinity and selectivity.

One of the most frequently searched questions in the context of this compound is: "What are the synthetic routes for Tert-Butyl 4-(((pyridin-4-ylmethyl)amino)methyl)piperidine-1-carboxylate?" The synthesis typically involves multi-step reactions, starting with the protection of the piperidine nitrogen using a tert-butyloxycarbonyl (Boc) group, followed by functionalization with a pyridin-4-ylmethyl moiety. These steps are carefully optimized to achieve high yields and purity, which are essential for downstream applications.

Another area of interest is the compound's role in the development of central nervous system (CNS) drugs. The piperidine scaffold is a common feature in many CNS-active compounds, and the addition of a pyridine ring can enhance blood-brain barrier penetration. This makes Tert-Butyl 4-(((pyridin-4-ylmethyl)amino)methyl)piperidine-1-carboxylate a promising candidate for the design of novel neurotherapeutics, addressing conditions such as Alzheimer's disease and Parkinson's disease.

From a regulatory perspective, the compound is not classified as a hazardous material, which simplifies its handling and transportation. However, researchers must adhere to standard laboratory safety protocols when working with this chemical. The compound's stability under various conditions is another frequently discussed topic, as it impacts storage and shelf-life considerations.

In summary, Tert-Butyl 4-(((pyridin-4-ylmethyl)amino)methyl)piperidine-1-carboxylate (CAS No. 887582-98-1) is a pivotal intermediate in modern pharmaceutical research. Its structural features and synthetic versatility make it a valuable tool for drug discovery, particularly in the realms of enzyme inhibition and CNS drug development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for innovative therapeutics.